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Compound of Interest

Compound Name: Irsogladine maleate

Cat. No.: B1672187 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling active pharmaceutical ingredients such as Irsogladine
maleate. This document provides essential, immediate safety and logistical information,

including operational and disposal plans, to foster a safe and compliant laboratory

environment.

Chemical Safety and Hazard Profile
Irsogladine maleate is classified with potential reproductive toxicity.[1] Understanding its

hazard profile is the foundational step in its safe management.

Table 1: Hazard Identification and Classification

Identifier Value

Chemical Name Irsogladine maleate

CAS Number 84504-69-8[1][2][3]

GHS Classification Reproductive Toxicity - Category 2[1][3][4]

Signal Word Warning[1][3][4]

Hazard Statement
H361: Suspected of damaging fertility or the

unborn child[1][2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1672187?utm_src=pdf-interest
https://www.benchchem.com/product/b1672187?utm_src=pdf-body
https://www.benchchem.com/product/b1672187?utm_src=pdf-body
https://www.benchchem.com/product/b1672187?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Irsogladine_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Irsogladine_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/irsogladine-maleate.htm
https://cdn.caymanchem.com/cdn/msds/30223m.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Irsogladine_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://cdn.caymanchem.com/cdn/msds/30223m.pdf
https://resources.rndsystems.com/pdfs/tocris_msds/2504_sds.pdf?1712806316
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Irsogladine_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://cdn.caymanchem.com/cdn/msds/30223m.pdf
https://resources.rndsystems.com/pdfs/tocris_msds/2504_sds.pdf?1712806316
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Irsogladine_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/irsogladine-maleate.htm
https://cdn.caymanchem.com/cdn/msds/30223m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Physical and Chemical Properties

Property Value

Physical State White crystalline powder[2]

Melting Point 144°C (lit.)[2]

Boiling Point 208°C (lit.)[2]

Flash Point 73°C (lit.)[2]

Solubility

Soluble in DMSO and dimethyl formamide

(approx. 30 mg/ml).[5] Sparingly soluble in

aqueous buffers.[5]

Storage

Store in a dry, cool, and well-ventilated place in

a tightly closed container.[2] Recommended

storage at -20°C.[5]

Personal Protective Equipment (PPE)
Due to its classification as a potential reproductive toxin, the use of appropriate PPE is

mandatory when handling Irsogladine maleate.[1]

Table 3: Recommended Personal Protective Equipment
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PPE Category Specification

Hand Protection

Chemical resistant, impermeable gloves (e.g.,

nitrile, neoprene, or latex).[3][6] Standard BS EN

374:2003 is a minimum requirement.[4] Double

gloving is recommended when handling

hazardous drugs.[7][8][9]

Eye/Face Protection
Use appropriate safety glasses or a face shield.

[4][7]

Skin and Body Protection

Wear suitable protective clothing, such as a lab

coat or a gown resistant to hazardous drugs.[2]

[4][7]

Respiratory Protection

If risk assessment indicates necessity (e.g.,

handling powders outside of a contained

system), use a suitable respirator.[4] A NIOSH-

approved N95 respirator can provide protection

against aerosols.[10]

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of the compound.

Handling Procedures:
Ventilation: Handle in a well-ventilated place.[2] The use of a laboratory fume hood is

recommended where possible.[4]

Avoid Dust Formation: Take measures to avoid the formation of dust and aerosols.[2]

Ignition Sources: Keep away from sources of ignition and use non-sparking tools.[2][3]

Personal Hygiene: Wash hands thoroughly after handling.[3]

Storage Procedures:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from foodstuffs, beverages, and feed.[3]

Store locked up.[2]

Emergency Procedures: First Aid and Spills
Immediate and appropriate response to emergencies can significantly mitigate harm.

First Aid Measures:
If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2][4]

In Case of Skin Contact: Immediately wash the skin with copious amounts of soap and water

for at least 15 minutes.[4] Remove contaminated clothing.[2][4]

In Case of Eye Contact: Flush with copious amounts of water for at least 15 minutes and

consult a doctor.[4]

If Swallowed: Do not induce vomiting. Seek immediate medical advice.

Spill Management Protocol:
In the event of a spill, immediate and safe cleanup is required.[1]

Ensure Ventilation: Make sure the area is well-ventilated.[1]

Contain the Spill: Cover the spill with a suitable absorbent material such as vermiculite,

sand, or chemical absorbent pads.[1]

Collect the Material: Carefully sweep or scoop the absorbed material into a designated

hazardous waste container.[1] Avoid creating dust.[1]

Decontaminate the Area: Clean the spill area with soap and water, and collect the cleaning

materials as hazardous waste.[1]
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Report the Incident: Report the spill to your laboratory supervisor or Environmental Health

and Safety (EHS) department.[1]

Chemical Spill Occurs

Assess the Situation
(Size and Nature of Spill)

Evacuate Immediate Area
(If Necessary)

Large or
Volatile

Don Appropriate PPE

Small and
Manageable

Alert Supervisor and EHS

Complete Spill Report

Contain the Spill
(Use Absorbent Material)

Collect Absorbed Material
(Into Hazardous Waste Container)

Decontaminate the Area
(Soap and Water)

Dispose of Waste
(As Hazardous Waste)
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Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Irsogladine maleate.

Disposal Plan
The disposal of Irsogladine maleate must be conducted in a manner that ensures safety and

environmental protection.

Hazardous Waste: Irsogladine maleate waste should be categorized as hazardous

pharmaceutical waste.[1]

Segregation: Do not mix irsogladine waste with non-hazardous laboratory trash.[1]

Disposal Method: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[2]

Prohibited Disposal: Do not contaminate water, foodstuffs, feed, or seed by storage or

disposal.[2] Do not discharge to sewer systems.[1][2]

Containers: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[2] Uncleaned packaging must also be

disposed of according to official regulations.[3] Community-based drug "take-back" programs

may be an option for disposal.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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